Cas no 95823-35-1 (Propanoic acid, 3-mercapto-, 2,2-bis((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl ester, reaction products with 2-(hydroxymethyl)-2-((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl bis(3-mercaptopropanoate) and 1-octene)
95823-35-1 structure
Product Name:Propanoic acid, 3-mercapto-, 2,2-bis((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl ester, reaction products with 2-(hydroxymethyl)-2-((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl bis(3-mercaptopropanoate) and 1-octene
CAS No:95823-35-1
MF:C39H68O15S7
MW:1001.40322494507
CID:810672
PubChem ID:71301042
Update Time:2025-04-19
Propanoic acid, 3-mercapto-, 2,2-bis((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl ester, reaction products with 2-(hydroxymethyl)-2-((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl bis(3-mercaptopropanoate) and 1-octene Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-mercapto-, 2,2-bis((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl ester, reaction products with 2-(hydroxymethyl)-2-((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl bis(3-mercaptopropanoate) and 1-octene
- [2-(hydroxymethyl)-3-(3-sulfanylpropanoyloxy)-2-(3-sulfanylpropanoyloxymethyl)propyl] 3-sulfanylpropanoate,oct-1-ene,[3-(3-sulfanylpropanoyloxy)-2,2-bis(3-sulfanylpropanoyloxymethyl)propyl] 3-sulfanyl
- pentaerythritol tetra(3-mercaptopropionate) reaction prods
- Propanoic acid, 3-mercapto-, 2,2-bis((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl ester, reaction products with 2-(hydroxymethyl)-2-((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl bis(3-mercapto
- 95823-35-1
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- Inchi: 1S/C17H28O8S4.C14H24O7S3.C8H16/c18-13(1-5-26)22-9-17(10-23-14(19)2-6-27,11-24-15(20)3-7-28)12-25-16(21)4-8-29;15-7-14(8-19-11(16)1-4-22,9-20-12(17)2-5-23)10-21-13(18)3-6-24;1-3-5-7-8-6-4-2/h26-29H,1-12H2;15,22-24H,1-10H2;3H,1,4-8H2,2H3
- InChI Key: LCOAVGYIQPHBCT-UHFFFAOYSA-N
- SMILES: SCCC(=O)OCC(COC(CCS)=O)(COC(CCS)=O)COC(CCS)=O.SCCC(=O)OCC(CO)(COC(CCS)=O)COC(CCS)=O.C(CCC=C)CCC
Computed Properties
- Exact Mass: 1000.2603197g/mol
- Monoisotopic Mass: 1000.2603197g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 22
- Heavy Atom Count: 61
- Rotatable Bond Count: 41
- Complexity: 831
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 211Ų
Propanoic acid, 3-mercapto-, 2,2-bis((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl ester, reaction products with 2-(hydroxymethyl)-2-((3-mercapto-1-oxopropoxy)methyl)-1,3-propanediyl bis(3-mercaptopropanoate) and 1-octene Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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